Cas no 169548-94-1 (ETHYL 1-(4-CHLOROPHENYL)-5-METHYL-1H-PYRAZOLE-4-CARBOXYLATE)
169548-94-1 structure
Product Name:ETHYL 1-(4-CHLOROPHENYL)-5-METHYL-1H-PYRAZOLE-4-CARBOXYLATE
CAS No:169548-94-1
MF:C13H13ClN2O2
MW:264.707522153854
CID:905186
PubChem ID:4282610
Update Time:2025-04-19
ETHYL 1-(4-CHLOROPHENYL)-5-METHYL-1H-PYRAZOLE-4-CARBOXYLATE Chemical and Physical Properties
Names and Identifiers
-
- ETHYL 1-(4-CHLOROPHENYL)-5-METHYL-1H-PYRAZOLE-4-CARBOXYLATE
- 1-(4-CHLOROPHENYL)-5-CYANO-1H-PYRAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
- 1-(4-chlorophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid ethyl ester
- 5-cyano-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylic acid,ethyl ester
- A11281
- ACN-000111
- AK139407
- ethyl 1-(4-chlorophenyl)-5-
- KB-214638
- SureCN6403718
- SALOR-INT L317527-1EA
- YWRLBGSTYHJMRY-UHFFFAOYSA-N
- AKOS009166470
- 169548-94-1
- ethyl 1-(4-chlorophenyl)-5-methylpyrazole-4-carboxylate
- SCHEMBL5680826
- ethyl 1-(4-chlorophenyl)-5-methyl-1H-pyrazol-4-carboxylate
-
- Inchi: 1S/C13H13ClN2O2/c1-3-18-13(17)12-8-15-16(9(12)2)11-6-4-10(14)5-7-11/h4-8H,3H2,1-2H3
- InChI Key: YWRLBGSTYHJMRY-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)N1C(C)=C(C(=O)OCC)C=N1
Computed Properties
- Exact Mass: 264.06700
- Monoisotopic Mass: 264.0665554g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- PSA: 44.12000
- LogP: 3.01080
ETHYL 1-(4-CHLOROPHENYL)-5-METHYL-1H-PYRAZOLE-4-CARBOXYLATE Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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